Cas no 13160-60-6 (4-amino-N-(4-hydroxyphenyl)benzamide)
4-amino-N-(4-hydroxyphenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-AMINO-N-(4-HYDROXY-PHENYL)-BENZAMIDE
- 4-Amino-N-(4-hydroxyphenyl)benzamide
- Benzamide, 4-amino-N-(4-hydroxyphenyl)-
- 4-amino-N-(4-hydroxyphenyl)benzamide
-
- MDL: MFCD00447044
- Inchi: 1S/C13H12N2O2/c14-10-3-1-9(2-4-10)13(17)15-11-5-7-12(16)8-6-11/h1-8,16H,14H2,(H,15,17)
- InChI Key: XGFGZUUXMPLFHH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N)NC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 228.08996
- Monoisotopic Mass: 228.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 378.5°C at 760 mmHg
- Flash Point: 182.7°C
- Refractive Index: 1.722
- PSA: 75.35
4-amino-N-(4-hydroxyphenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A635273-10mg |
4-amino-N-(4-hydroxyphenyl)benzamide |
13160-60-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A635273-50mg |
4-amino-N-(4-hydroxyphenyl)benzamide |
13160-60-6 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | A635273-100mg |
4-amino-N-(4-hydroxyphenyl)benzamide |
13160-60-6 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Crysdot LLC | CD12154092-1g |
4-Amino-N-(4-hydroxy-phenyl)-benzamide |
13160-60-6 | 95+% | 1g |
$662 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405171-1g |
4-Amino-N-(4-hydroxyphenyl)benzamide |
13160-60-6 | 95+% | 1g |
¥5510.00 | 2024-08-09 |
4-amino-N-(4-hydroxyphenyl)benzamide Related Literature
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-amino-N-(4-hydroxyphenyl)benzamide
Chemical Profile of 4-amino-N-(4-hydroxyphenyl)benzamide (CAS No. 13160-60-6)
4-amino-N-(4-hydroxyphenyl)benzamide, identified by its Chemical Abstracts Service (CAS) number 13160-60-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amide derivative exhibits a molecular structure that positions it as a versatile intermediate in the development of biologically active molecules. The presence of both amino and hydroxyl functional groups on a benzamide backbone imparts unique reactivity and potential pharmacological properties, making it a subject of considerable interest in medicinal chemistry research.
The molecular framework of 4-amino-N-(4-hydroxyphenyl)benzamide consists of a benzene ring substituted with an amino group at the para position relative to a hydroxyl group, further linked to an amide moiety. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are often governed by hydrogen bonding and hydrophobic effects. The compound's solubility profile and metabolic stability are critical factors that influence its suitability for further derivatization and application in drug discovery.
In recent years, the pharmaceutical industry has seen a surge in interest towards small molecules that can modulate inflammatory pathways, particularly those involving matrix metalloproteinases (MMPs) and other proteases. The structural motif of 4-amino-N-(4-hydroxyphenyl)benzamide bears resemblance to known inhibitors of these enzymes, which play pivotal roles in various pathological conditions including cancer metastasis, arthritis, and tissue remodeling. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain MMP isoforms due to its ability to engage with the active site residues through its functional groups.
One of the most compelling aspects of 4-amino-N-(4-hydroxyphenyl)benzamide is its synthetic accessibility. The compound can be readily prepared through established amide coupling reactions, such as the formation between 4-aminobenzonitrile and 4-hydroxybenzoic acid derivatives under appropriate conditions. This synthetic tractability allows for rapid exploration of structural analogs by modifying substituents on the benzene ring or altering the amide linkage. Such modifications can fine-tune the pharmacokinetic properties and target specificity of the molecule, making it an invaluable scaffold for drug optimization.
The biological activity of 4-amino-N-(4-hydroxyphenyl)benzamide has been explored in several preclinical models. Notably, studies have demonstrated its potential role in modulating immune responses by interacting with cellular receptors involved in inflammation regulation. The hydroxyl group on the aromatic ring provides a hydrogen bond acceptor capability, which is crucial for binding to protein targets such as cytokine receptors or transcription factors. Furthermore, the amino group at the para position can participate in salt formation or coordinate with metal ions, expanding its utility in complex biological systems.
Advanced spectroscopic techniques have been employed to elucidate the conformational dynamics of 4-amino-N-(4-hydroxyphenyl)benzamide in solution and solid-state environments. Nuclear magnetic resonance (NMR) spectroscopy has revealed insights into hydrogen bonding networks within the molecule, while X-ray crystallography has provided detailed structural information about its solid-phase conformation. These studies not only confirm the molecular architecture but also offer guidance for optimizing crystal engineering properties if needed for formulation development.
The pharmacokinetic profile of 4-amino-N-(4-hydroxyphenyl)benzamide is another area of active investigation. In vitro assays have been conducted to assess its metabolic stability under various enzymatic conditions, revealing potential degradation pathways that could influence its bioavailability. Mass spectrometry-based approaches have furthered understanding of its degradation products, aiding in predicting potential side effects or toxicological concerns. These findings are crucial for designing clinical trials where dosing regimens must account for both efficacy and safety profiles.
Recent advances in computational chemistry have enabled more accurate predictions of 4-amino-N-(4-hydroxyphenyl)benzamide's interaction with biological targets at an atomic level. Molecular docking simulations have been performed using validated receptor models to identify key binding residues and predicted binding affinities. These simulations complement experimental data by providing rapid screening capabilities for identifying lead compounds or optimizing existing ones before costly wet-lab synthesis.
The environmental impact of synthesizing and handling 4-amino-N-(4-hydroxyphenyl)benzamide is also a consideration within green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation while maintaining high yields. Catalytic methods employing transition metals or biocatalysts are being explored as alternatives to traditional stoichiometric approaches, aligning with global efforts toward reducing chemical footprint during drug development processes.
In conclusion,4-amino-N-(4-hydroxyphenyl)benzamide (CAS No. 13160-60-6) represents a promising scaffold with diverse applications across pharmaceutical research and industrial chemistry sectors due to its unique structural features combined with favorable synthetic tractability Biological investigations continue unabated into understanding how modifications may enhance therapeutic efficacy while ensuring safety through rigorous toxicological assessments alongside computational modeling providing predictive power throughout discovery pipeline enhancing efficiency thereby accelerating translation from benchtop discoveries toward clinical reality where patients ultimately benefit from innovations born from such dedicated scientific pursuit
13160-60-6 (4-amino-N-(4-hydroxyphenyl)benzamide) Related Products
- 92-77-3(Naphtol AS)
- 27559-45-1(3-hydroxy-N-phenylbenzamide)
- 15457-50-8(N-(4-Hydroxyphenyl)benzamide)
- 87-17-2(Salicylanilide)
- 526-18-1(osalmid)
- 135-64-8(3-Hydroxy-N-2-naphthyl-2-naphthamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)